4-(Cyclohexyloxy)phenol

• IUPAC Name: 4-cyclohexyloxyphenol
• InChI: InChI=1S/C12H16O2/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h6-9,11,13H,1-5H2
• InChI Key: OTDAKOHTLSGIIA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC=C(C=C2)O
• Molecular Formula: C12H16O2
• DSSTOX Substance ID: DTXSID10544485
• Molecular Weight: 192.25 g/mol
• CAS RN: 42873-96-1

Description

Synthesis Analysis

The synthesis of 4-(Cyclohexyloxy)phenol can be achieved through the hydrogenation of phenol. This process involves the use of a bifunctional Pd/NaY catalyst and the regulation of solvent polarity. For instance, 100% selectivity to cyclohexane could be obtained when reacting in n-octane (nonpolar solvent), while 92.3% selectivity to cyclohexanol was achieved in EtOH (polar solvent).

Molecular Structure Analysis

The molecular structure of 4-(Cyclohexyloxy)phenol is represented by the InChI code: 1S/C12H16O2/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h6-9,11,13H,1-5H2. It has a molecular weight of 192.26.

Chemical Reactions Analysis

Phenolic compounds like 4-(Cyclohexyloxy)phenol are highly reactive substrates for electrophilic halogenation, nitration, sulfonation, and Friedel–Crafts reactions. They undergo oxidation to yield a 2,5-cyclohexadiene-1,4-dione, or quinone.

Physical And Chemical Properties Analysis

4-(Cyclohexyloxy)phenol is a solid compound. It is clear and colorless to light yellow in liquid form. It has a molecular weight of 192.26 and a chemical formula of C12H18O2.

Scientific Research Applications

Regioselective C–H Bond Functionalization

Recent advances highlight the regioselective functionalization of C–H bonds using phenols. Researchers aim to selectively modify specific carbon–hydrogen bonds within organic molecules. .

Lignin Transformation

In a fascinating concept, researchers have explored transforming lignin (a natural polymer found in plant cell walls) into useful intermediates. .

Safety And Hazards

4-(Cyclohexyloxy)phenol should be handled with care. Avoid breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment and ensure adequate ventilation. It’s also recommended to store in a well-ventilated place and keep the container tightly closed.

Future Directions

The selective hydrogenation of phenol to produce cyclohexane or cyclohexanol over a bifunctional Pd/NaY catalyst shows great promise for industrial applications. This solvent-driven catalysis exhibits good recyclability. These findings might help to develop facile strategies for the selective conversion of other phenolics into desired products.

Synthesis routes and methods

Procedure details

To 1-cyclohexyloxy-4-methoxy-benzene (2.06 g, 10 mmol), prepared in accordance with the procedure of He, et. al., J. Am. Chem. Soc., 2005, 127, 6966, in DMF (20 mL) was added sodium ethanethiolate (1.15 g, 11 mmol). The reaction mixture was stirred at reflux for two hours. The reaction mixture was then cooled to room temperature. Water (5 mL) was added after which the mixture was neutralized with hydrochloric acid (2N). Ethyl acetate (200 mL) was then added and the organic phase washed with water three times, brine twice, and dried (Na2SO4). Silica gel chromatography (EtOAc/heptane) provided 0.88 g of the title compound.